Cas no 93618-35-0 (3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid)

3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid structure
93618-35-0 structure
Product Name:3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
CAS No:93618-35-0
MF:C11H9BrN2O2
MW:281.105361700058
MDL:MFCD16652632
CID:1982778
PubChem ID:13370517
Update Time:2025-04-21

3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-
    • 3-(3-bromophenyl)-1-methyl-1H-Pyrazole-5-carboxylic acid
    • EN300-237262
    • DA-25282
    • F1967-0162
    • 3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
    • 5-(3-bromophenyl)-2-methylpyrazole-3-carboxylic acid
    • SCHEMBL4692622
    • DTXSID301200466
    • 93618-35-0
    • CS-0300534
    • AKOS005206561
    • 3-(3-bromophenyl)-1-methyl-1h-pyrazole-5-carboxylicacid
    • MDL: MFCD16652632
    • Inchi: 1S/C11H9BrN2O2/c1-14-10(11(15)16)6-9(13-14)7-3-2-4-8(12)5-7/h2-6H,1H3,(H,15,16)
    • InChI Key: GTQOCIVSRQYCAK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

  • Exact Mass: 279.98474Da
  • Monoisotopic Mass: 279.98474Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.1Ų

3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 95.00 2022-06-07
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Enamine
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Enamine
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